Cas no 1613051-47-0 (Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)-)

• Product Name: Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)-
• CAS No: 1613051-47-0
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• MDL: MFCD31697327
• CID: 5151775
• Update Time: 2025-05-19

Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)-

• MDL： MFCD31697327
• Inchi： 1S/C9H7BrF2N2O/c10-7-2-1-6(3-13-7)8(15)14-4-9(11,12)5-14/h1-3H,4-5H2
• InChI Key： MMZGJJHHFDAPHI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)N=C1)(N1CC(F)(F)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)-

Comprehensive Overview of Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)- (CAS No. 1613051-47-0)

The compound Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)-, identified by its CAS No. 1613051-47-0, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a 6-bromo-3-pyridinyl moiety with a 3,3-difluoro-1-azetidinyl group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which are currently under investigation in various preclinical studies.

In recent years, the demand for heterocyclic compounds like Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)- has surged due to their versatility in medicinal chemistry. The presence of both bromine and fluorine atoms in its structure enhances its reactivity and binding affinity, making it a promising candidate for targeted therapies. This aligns with the growing trend of precision medicine, where researchers seek compounds with high specificity and minimal side effects. Additionally, its azetidine ring contributes to its stability, a critical factor in drug formulation and delivery systems.

The synthesis of CAS No. 1613051-47-0 involves advanced organic synthesis techniques, including cross-coupling reactions and fluorination methods. These processes are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern chemical innovation. Its physicochemical properties, such as solubility and thermal stability, are also key areas of study, particularly for applications in high-performance materials and catalysis. As sustainability becomes a priority, researchers are exploring greener synthesis routes for such compounds to reduce environmental impact.

From a commercial perspective, Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)- is part of a broader market for fine chemicals and intermediates. Its niche applications in bioconjugation and proteomics have further expanded its utility. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of pharmaceutical developers and academic institutions. The compound's patent landscape is another area of interest, with several filings exploring its derivatives and analogs.

In conclusion, Methanone, (6-bromo-3-pyridinyl)(3,3-difluoro-1-azetidinyl)- (CAS No. 1613051-47-0) represents a fascinating intersection of chemical diversity and practical utility. Its ongoing exploration in drug development and material science underscores its potential to address contemporary challenges in these fields. As research progresses, this compound is likely to remain a focal point for innovation, driven by its unique structural attributes and multifunctional capabilities.